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Compound of Interest

Compound Name:
N-(2-Hydroxyethyl)-N-

methylthiourea

Cat. No.: B160530 Get Quote

Essential Safety and Handling of N-(2-
Hydroxyethyl)-N-methylthiourea
For researchers, scientists, and drug development professionals, ensuring safe handling of

laboratory chemicals is paramount. This document provides crucial safety and logistical

information for N-(2-Hydroxyethyl)-N-methylthiourea, a thiourea derivative. Adherence to

these guidelines is essential for minimizing risk and ensuring a safe laboratory environment.

While a specific Safety Data Sheet (SDS) for N-(2-Hydroxyethyl)-N-methylthiourea is not

readily available, the following recommendations are based on data from closely related

thiourea compounds, such as N-Methylthiourea, N,N'-Diethylthiourea, and N-(2-hydroxyethyl)-

N'-2-propenyl-thiourea. Thiourea and its derivatives are generally considered hazardous, with

potential for acute toxicity if swallowed, and are suspected of causing damage to the unborn

child.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against chemical

exposure. The following table summarizes the recommended PPE for handling N-(2-
Hydroxyethyl)-N-methylthiourea.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting EN166 (EU) or ANSI

Z87.1 (US) standards. A face

shield should be worn if there

is a risk of splashing.[1]

Protects eyes from dust

particles and splashes.

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene). It is

crucial to inspect gloves for

any signs of degradation or

puncture before use.[2]

Prevents skin contact and

absorption. The selection of

glove material should be

based on the specific solvent

being used. Users should

consult the glove

manufacturer's chemical

resistance guide.

Skin and Body Protection

A laboratory coat buttoned to

its full length. Long pants and

closed-toe shoes are

mandatory. For larger

quantities or increased risk of

exposure, chemical-resistant

clothing may be necessary.[1]

[3]

Minimizes skin exposure to the

chemical.

Respiratory Protection

For handling small quantities in

a well-ventilated area or a

chemical fume hood,

respiratory protection may not

be required. If dust is

generated, a NIOSH/MSHA or

European Standard EN 149

approved respirator with a

particle filter (e.g., N95 or P2)

should be used.

Prevents inhalation of harmful

dust particles. Engineering

controls like fume hoods are

the preferred method for

minimizing inhalation

exposure.
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Note: No specific occupational exposure limits or glove breakthrough times have been

established for N-(2-Hydroxyethyl)-N-methylthiourea or its close analogs. Therefore, it is

crucial to handle this compound with caution and always use the recommended PPE.

Experimental Workflow for Safe Handling
The following diagram outlines a standard operational procedure for safely handling N-(2-
Hydroxyethyl)-N-methylthiourea in a typical laboratory setting, such as preparing a solution

for a biological assay.
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Preparation

Dissolution

Waste Disposal & Decontamination

Don Appropriate PPE

Set up work area in a
chemical fume hood

Weigh the required amount
of the compound

Add solvent (e.g., DMSO)
to the compound

Mix gently to dissolve

Dispose of waste in a
_designated hazardous

_waste container

Decontaminate work surfaces
_and equipment

Doff PPE correctly

End of Operation

Start
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Safe handling workflow for N-(2-Hydroxyethyl)-N-methylthiourea.
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Disposal Plan
All waste materials contaminated with N-(2-Hydroxyethyl)-N-methylthiourea, including empty

containers, disposable gloves, and contaminated labware, must be treated as hazardous

waste.[2][3][4][5]

Solid Waste: Collect in a clearly labeled, sealed container designated for hazardous

chemical waste.

Liquid Waste: Collect in a compatible, sealed, and clearly labeled hazardous waste

container. Do not pour down the drain.

Decontamination: Clean any spills immediately with an appropriate absorbent material. The

contaminated absorbent must also be disposed of as hazardous waste. Wash the affected

area thoroughly.

Always follow your institution's specific guidelines for hazardous waste disposal. If in doubt,

consult with your institution's Environmental Health and Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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